Cas no 1251575-26-4 (N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide)

• Product Name: N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide
• CAS No: 1251575-26-4
• MF: C₂₄H₂₀FN₃O₂
• MW: 401.432909011841
• CID: 6517817
• Update Time: 2025-05-26

N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide
• N-(9H-fluoren-2-yl)-2-[3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl]acetamide

• Inchi： 1S/C24H20FN3O2/c25-21-7-3-4-8-22(21)28-12-11-27(24(28)30)15-23(29)26-18-9-10-20-17(14-18)13-16-5-1-2-6-19(16)20/h1-10,14H,11-13,15H2,(H,26,29)
• InChI Key： YENGRWZYWFVTFW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2C3=C(CC=2C=1)C=CC=C3)(=O)CN1C(=O)N(C2=CC=CC=C2F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide

N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide: A Comprehensive Overview

The compound N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide (CAS No. 1251575-26-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a fluorenyl group, an imidazolidinone ring, and a fluorophenyl substituent. The integration of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of fluorenyl-containing compounds in the field of materials science, particularly in the development of advanced materials for optoelectronic devices. The fluorenyl group, a tricyclic aromatic system, is known for its high stability and strong fluorescence properties. In the context of N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide, this group plays a pivotal role in enhancing the molecule's electronic properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and other related technologies.

The imidazolidinone ring in this compound is another key structural feature. Imidazolidinones are widely studied for their ability to act as catalysts in various organic reactions. In particular, the presence of the fluorophenyl substituent introduces additional electronic effects that can modulate the reactivity of the imidazolidinone ring. Recent research has demonstrated that such modifications can significantly improve the catalytic efficiency of these compounds, opening new avenues for their use in asymmetric synthesis and other challenging chemical transformations.

One of the most intriguing aspects of N-(9H-fluoren-2-yl)-2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-ylacetamide is its potential in drug discovery. The combination of a fluorenyl group, an imidazolidinone ring, and a fluorophenyl substituent creates a unique pharmacophore that may interact with various biological targets. Preliminary studies suggest that this compound exhibits moderate activity against certain enzymes involved in neurodegenerative diseases, making it a valuable lead compound for further optimization.

In terms of synthesis, N-(9H-fluoren